Falconensone A
Overview
Description
Falconensone A is a natural product found in Aspergillus falconensis with data available.
Scientific Research Applications
Antitumor Efficacy
Falconensone A and its derivatives, including falconensone A p-bromophenylhydrazone and falconensone A dioxime, have shown significant antitumor efficacy. These compounds have been found to inhibit the growth of various cancer cell lines, such as human myeloid leukemia, hepatoma, prostate cancer, and breast cancer. Notably, falconensone A and its derivatives exhibit a broad spectrum of anticancer activity, suggesting potential clinical use in cancer treatment (Tamagawa et al., 2001).
Antioxidant Properties
Falconensone A and its synthetic derivatives also display antioxidant properties. Studies have shown that falconensone A p-bromophenylhydrazone and falconensone A dioxime effectively scavenge radicals and reduce lipid peroxidation, suggesting their potential as new antioxidant agents. Their antioxidant activity may have clinical utility for diseases treated with vitamin E (Takahashi et al., 2000).
Apoptosis Induction
Falconensone A has been identified as an apoptosis-inducing agent. It alone, and in conjunction with its derivatives, can induce apoptosis in human leukemia cells. This capability correlates with its inhibition of cell growth, making it a potential therapeutic agent for treating certain leukemias (Takahashi et al., 2000).
properties
Molecular Formula |
C21H26O2 |
|---|---|
Molecular Weight |
310.4 g/mol |
IUPAC Name |
(5R)-3-[(1E,3E,5E,7E,9E)-2,10-dimethyl-11-oxododeca-1,3,5,7,9-pentaenyl]-2,5-dimethylcyclopent-2-en-1-one |
InChI |
InChI=1S/C21H26O2/c1-15(13-20-14-17(3)21(23)18(20)4)11-9-7-6-8-10-12-16(2)19(5)22/h6-13,17H,14H2,1-5H3/b7-6+,10-8+,11-9+,15-13+,16-12+/t17-/m1/s1 |
InChI Key |
AFQJAHRYMBYSMO-DMGGBYGVSA-N |
Isomeric SMILES |
C[C@@H]1CC(=C(C1=O)C)/C=C(\C)/C=C/C=C/C=C/C=C(\C)/C(=O)C |
Canonical SMILES |
CC1CC(=C(C1=O)C)C=C(C)C=CC=CC=CC=C(C)C(=O)C |
synonyms |
falconensone A |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[(2S,3R,4S,5R,6S)-4,5-dihydroxy-6-[(2S,3S,4S,5R,6S)-5-hydroxy-2-methyl-4-(2-methylpropanoyloxy)-6-[[(1R,3S,5S,6S,7S,19S,21R,23S,24S,25R,26R)-24,25,26-trihydroxy-5,23-dimethyl-9-oxo-19-pentyl-2,4,8,20,22-pentaoxatricyclo[19.2.2.13,7]hexacosan-6-yl]oxy]oxan-3-yl]oxy-2-methyloxan-3-yl] 2-methylpropanoate](/img/structure/B1250099.png)
![(4aR,6S,7R,7aS)-7-[[2-[[(2S,3S)-2-amino-3-methylpentanoyl]sulfamoyl]acetyl]amino]-6-[(2S,3S)-2-amino-3-phenylbutanoyl]oxy-4-carbamoyl-2-methyl-4a,5,6,7a-tetrahydro-1H-cyclopenta[c]pyridine-7-carboxylic acid](/img/structure/B1250103.png)
![2-Phenylpyrazolo[1,5-c]quinazoline](/img/structure/B1250111.png)
